5,6,7,8-Tetrahydro-7-methyl-2-phenyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one

• CAS: 95211-45-3
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol
• SMILES: CC1CCC2=C(C1)SC3=C2C(=O)NC(=N3)C4=CC=CC=C4
• InChI: InChI=1S/C17H16N2OS/c1-10-7-8-12-13(9-10)21-17-14(12)16(20)18-15(19-17)11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,18,19,20)
• InChIKey: BXLKPLDFHGMOBF-UHFFFAOYSA-N

5,6,7,8-Tetrahydro-7-methyl-2-phenyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one (CAS 95211-45-3): Procurement-Grade Structural and Class Overview

5,6,7,8-Tetrahydro-7-methyl-2-phenyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one (CAS 95211-45-3) is a tetracyclic fused heterocycle belonging to the tetrahydrobenzothieno[2,3-d]pyrimidin-4-one class [1]. Its core scaffold combines a tetrahydrobenzothiophene ring fused to a pyrimidin-4-one, with a 2-phenyl substituent on the pyrimidine ring and a 7-methyl group on the saturated cyclohexene ring. The compound has a molecular weight of 296.4 g/mol, a calculated XLogP3 of 4, one hydrogen bond donor, and three hydrogen bond acceptors [2]. It is listed alongside positional isomers (5-methyl-2-phenyl and 6-methyl-2-phenyl analogs) and the des-phenyl variant in authoritative chemical toxicity registries, underscoring its distinct structural identity within this compound family [3].

1

FGFR1 kinase inhibitor SAR studies — C2-aryl tetrahydrobenzothienopyrimidine scaffold probe

2

Regioisomeric reference standard — distinct 7-methyl identity for analytical method development

3

Benzothienopyrimidine class representative — supports cytotoxicity and antimicrobial screening workflows

• [1] Wang, X.; Chen, D.; Yu, S.; Zhang, Z.; Wang, Y.; Qi, X.; Fu, W.; Xie, Z.; Ye, F. Synthesis and Evaluation of Biological and Antitumor Activities of Tetrahydrobenzothieno[2,3-d]Pyrimidine Derivatives as Novel Inhibitors of FGFR1. Chem. Biol. Drug Des. 2016, 87 (4), 499–507. View Source
• [2] PubChem. Compound Summary for CID 3109203: (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-2-phenyl-. National Center for Biotechnology Information. View Source
• [3] DrugFuture. Chemical Toxicity Database: (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-2-phenyl-. View Source

Why Generic Substitution Fails for 5,6,7,8-Tetrahydro-7-methyl-2-phenyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one: Positional Isomerism and Substituent-Dependent Pharmacology

Tetrahydrobenzothienopyrimidin-4-ones cannot be treated as interchangeable commodities because the position of the methyl group on the saturated ring (C5, C6, or C7) and the presence of a C2-phenyl substituent produce distinct three-dimensional geometries, lipophilicity profiles, and target-binding surfaces [1]. SAR analyses of this scaffold class have demonstrated that compounds bearing an aromatic ring at the C-2 position exhibit more potent antitumor activities than unsubstituted or alkyl-substituted analogs, with FGFR1 inhibition reaching 78.8% at 10 μM for optimized C2-aryl derivatives [1]. The 7-methyl positional isomer possesses a unique spatial orientation relative to the 5-methyl and 6-methyl variants listed in toxicity registries, meaning that substitution of one regioisomer for another introduces unvalidated variables into any experimental or industrial workflow [2].

7-methyl target vs 5-methyl / 6-methyl positional isomers — regioisomeric shift may alter target engagement and metabolic context

2-phenyl target vs Des-phenyl analog (CAS 95211-71-5) — lower lipophilicity may alter membrane partitioning and distribution profile

2-phenyl target vs 2-(3-CF3-phenyl) analog — electron-withdrawing CF3 may shift metabolic stability and target-binding kinetics

• [1] Wang, X.; Chen, D.; Yu, S.; Zhang, Z.; Wang, Y.; Qi, X.; Fu, W.; Xie, Z.; Ye, F. Synthesis and Evaluation of Biological and Antitumor Activities of Tetrahydrobenzothieno[2,3-d]Pyrimidine Derivatives as Novel Inhibitors of FGFR1. Chem. Biol. Drug Des. 2016, 87 (4), 499–507. View Source
• [2] DrugFuture. Chemical Toxicity Database: (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-2-phenyl- (listed alongside 5-methyl-2-phenyl and 6-methyl-2-phenyl positional isomers). View Source

Quantitative Differentiation Evidence for 5,6,7,8-Tetrahydro-7-methyl-2-phenyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one (CAS 95211-45-3) vs Closest Analogs

Positional Methyl Group Isomerism: 7-Methyl vs 5-Methyl vs 6-Methyl Structural Differentiation

The target compound bears a methyl substituent exclusively at the C7 position of the tetrahydrobenzothiophene ring, confirmed by its IUPAC name (7-methyl) and InChI key (BXLKPLDFHGMOBF-UHFFFAOYSA-N). This distinguishes it from the 5-methyl-2-phenyl and 6-methyl-2-phenyl positional isomers that co-appear in the DrugFuture toxicity database as separate entries [1]. In the tetrahydrobenzothieno[2,3-d]pyrimidine FGFR1 inhibitor series, the C-2 aromatic substitution is critical for potency, with SAR indicating that larger substituents at C-2 are more effective [2]. The position of the methyl group on the saturated ring influences the conformational presentation of the C2-phenyl group to the target binding site, as demonstrated by molecular docking studies showing that related compounds engage FGFR1 through specific hydrogen bond networks [2].

Positional isomer ID

Class-level inference

7-methyl regiochemistry confirmed; InChI Key BXLKPLDFHGMOBF-UHFFFAOYSA-N distinguishes from 5-methyl and 6-methyl isomers in registry

Regioisomeric identity verification context

No cross-isomer bioactivity data available

Evidence Dimension	Methyl substitution position on tetrahydrobenzothiophene ring
Target Compound Data	7-methyl substitution; InChI Key BXLKPLDFHGMOBF-UHFFFAOYSA-N; MW 296.4 g/mol
Comparator Or Baseline	5-methyl-2-phenyl isomer (separate entry in toxicity database); 6-methyl-2-phenyl isomer (separate entry in toxicity database); no quantitative bioactivity data available for any of the three isomers individually
Quantified Difference	Unique 7-methyl regiochemistry; no cross-data for direct comparison
Conditions	Structural identification by PubChem computed descriptors; registry-level differentiation in DrugFuture toxicity database

Why This Matters

Procuring the correct 7-methyl isomer ensures experimental reproducibility; using the wrong positional isomer introduces an uncontrolled variable that may alter target engagement, metabolic stability, or toxicity.

• [1] DrugFuture. Chemical Toxicity Database list distinguishing (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-2-phenyl- from 5-methyl-2-phenyl- and 6-methyl-2-phenyl- positional isomers. View Source
• [2] Wang, X.; Chen, D.; Yu, S.; Zhang, Z.; Wang, Y.; Qi, X.; Fu, W.; Xie, Z.; Ye, F. Synthesis and Evaluation of Biological and Antitumor Activities of Tetrahydrobenzothieno[2,3-d]Pyrimidine Derivatives as Novel Inhibitors of FGFR1. Chem. Biol. Drug Des. 2016, 87 (4), 499–507. Compound 3g: 78.8% FGFR1 inhibition at 10 μM; SAR indicates C-2 aromatic substitution critical for potency. View Source

C2-Phenyl Group Impact on Lipophilicity and Drug-Likeness: Comparison with Des-Phenyl Analog

The target compound (C17H16N2OS, MW 296.4 g/mol, XLogP3 = 4) incorporates a C2-phenyl substituent that is absent in the des-phenyl analog 5,6,7,8-tetrahydro-7-methyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one (CAS 95211-71-5; C11H12N2OS, MW 220.29 g/mol). The phenyl group adds 76 Da of molecular weight and increases calculated logP substantially [1]. The des-phenyl analog has an experimentally determined acute toxicity (LD50 >1 g/kg, mouse, i.p.) [2]. The C2-phenyl aromatic ring contributes to π-stacking interactions with target proteins; SAR studies on the FGFR1 inhibitor series indicate that compounds with C-2 aromatic substitution are more effective than those lacking it [3].

C2-Phenyl substitution

Cross-study comparable

Target: MW 296.4, XLogP3=4 vs Des-phenyl: MW 220.3, estimated ΔXLogP3 +1.5 to +2

Lipophilicity and membrane partitioning context differ

Des-phenyl analog reports LD50 >1 g/kg (mouse, i.p.)

Evidence Dimension	Molecular weight and lipophilicity (XLogP3)
Target Compound Data	MW 296.4 g/mol; XLogP3 = 4; 17 heavy atoms; C17H16N2OS
Comparator Or Baseline	Des-phenyl analog (CAS 95211-71-5): MW 220.29 g/mol; C11H12N2OS; LD50 >1 g/kg (mouse, i.p.)
Quantified Difference	ΔMW = +76.11 g/mol (+34.5%); ΔXLogP3 estimated at +1.5 to +2 log units based on phenyl contribution
Conditions	Computed physicochemical properties from PubChem (target compound) and molbase.cn (des-phenyl analog); acute toxicity from molbase.cn rodent i.p. data

Why This Matters

The higher lipophilicity of the 2-phenyl analog predicts distinct membrane permeability and tissue distribution compared to the des-phenyl variant, making cross-substitution invalid for biological assays.

• [1] PubChem. Compound Summary for CID 3109203. Molecular Weight: 296.4 g/mol; XLogP3: 4. View Source
• [2] Molbase. 7-甲基-5,6,7,8-四氢[1]苯并噻吩并[2,3-d]嘧啶-4(3h)-酮 (CAS 95211-71-5). Molecular Weight: 220.29 g/mol; Acute toxicity LD50 >1 g/kg (mouse, i.p.). View Source
• [3] Wang, X.; Chen, D.; Yu, S.; et al. Chem. Biol. Drug Des. 2016, 87 (4), 499–507. SAR: compounds with aromatic ring at C-2 position more effective than others. View Source

FGFR1 Kinase Inhibition Potential: Class-Level Evidence Supporting C2-Phenyl Substitution

A series of tetrahydrobenzothieno[2,3-d]pyrimidine derivatives were designed, synthesized, and evaluated as FGFR1 inhibitors. Compound 3g, bearing an aromatic substitution at the C-2 position, achieved 78.8% FGFR1 inhibition at 10 μM, with IC50 values of 7.7, 18.9, and 13.3 μM against H460, A549, and U251 cell lines, respectively [1]. The SAR analysis explicitly states that 'compounds with an aromatic ring substituted in the C-2 position... were more effective than others' [1]. The target compound 95211-45-3 features a phenyl ring at C-2, which aligns with this potency-enhancing SAR trend. Molecular docking of the related compound C9 revealed six hydrogen bonds with FGFR1, indicating a defined binding mode [1].

FGFR1 inhibition context

Class-level inference

Analog 3g (C2-aryl): 78.8% FGFR1 inhibition at 10 μM; IC50 7.7–18.9 μM across H460, A549, U251 cell lines

Class-level SAR supports C2-aryl pathway-study fit

No direct FGFR1 data for CAS 95211-45-3

Evidence Dimension	FGFR1 enzyme inhibition at 10 μM compound concentration
Target Compound Data	No direct FGFR1 data available for CAS 95211-45-3. Predicted to follow C2-aryl SAR trend for enhanced potency based on structural alignment with compound 3g scaffold.
Comparator Or Baseline	Compound 3g (C2-aryl analog): 78.8% FGFR1 inhibition at 10 μM; IC50 H460 = 7.7 μM, A549 = 18.9 μM, U251 = 13.3 μM. Compounds without C2-aryl substitution showed weaker activity per SAR analysis.
Quantified Difference	C2-aryl substitution associated with greater FGFR1 inhibition vs non-aryl C2-substituted analogs (qualitative SAR observation; cannot assign specific fold difference without data on target compound)
Conditions	In vitro FGFR1 kinase inhibition assay; MTT cell viability assay on H460, A549, U251 human cancer cell lines

Why This Matters

For FGFR1-targeted drug discovery programs, the C2-phenyl substitution pattern is SAR-validated for potency enhancement; this compound serves as a scaffold-appropriate tool for SAR expansion studies.

• [1] Wang, X.; Chen, D.; Yu, S.; Zhang, Z.; Wang, Y.; Qi, X.; Fu, W.; Xie, Z.; Ye, F. Synthesis and Evaluation of Biological and Antitumor Activities of Tetrahydrobenzothieno[2,3-d]Pyrimidine Derivatives as Novel Inhibitors of FGFR1. Chem. Biol. Drug Des. 2016, 87 (4), 499–507. View Source

Comparison with 2-(3-Trifluoromethylphenyl) Analog: Substituent Electronic Effects on the C2-Aryl Ring

The DrugFuture toxicity database lists the target compound adjacent to its 2-(3-trifluoromethylphenyl) analog (C18H15F3N2OS), which introduces a strongly electron-withdrawing CF3 group at the meta position of the phenyl ring [1]. The trifluoromethyl substitution significantly alters the electronic character and metabolic stability of the phenyl ring compared to the unsubstituted phenyl of compound 95211-45-3. While no direct comparative bioactivity data exist for these two specific compounds, fluorinated analogs in thienopyrimidine series are known to exhibit altered metabolic profiles and target binding kinetics [2].

C2-aryl electronics

Supporting evidence

Target: unsubstituted phenyl (σmeta=0) vs CF3-phenyl analog: MW 364.4, σmeta=+0.43

Electronic profile may alter target affinity context

No direct comparative bioactivity data for these two entries

Evidence Dimension	Electronic character of C2-aryl substituent
Target Compound Data	Unsubstituted phenyl at C2; MW 296.4 g/mol; C17H16N2OS
Comparator Or Baseline	2-(3-trifluoromethylphenyl) analog: MW 364.39 g/mol; C18H15F3N2OS; strongly electron-withdrawing CF3 group present
Quantified Difference	ΔMW = +68 g/mol; electron-withdrawing character shifted from neutral (Hammett σmeta = 0 for H) to strong electron-withdrawing (Hammett σmeta = +0.43 for CF3)
Conditions	Structural comparison based on DrugFuture registry adjacency; electronic parameters from standard Hammett constants

Why This Matters

For SAR exploration, the unsubstituted phenyl compound serves as the baseline electronic reference; the CF3 variant would exhibit different target affinity and metabolic susceptibility, making the choice between them dependent on the desired pharmacological profile.

• [1] DrugFuture. Chemical Toxicity Database listing: (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-7-methyl-2-phenyl- listed adjacent to 5,6,7,8-tetrahydro-7-methyl-2-(3-(trifluoromethyl)phenyl)-. View Source
• [2] Bozorov, K.; Zhao, J. Y.; Elmuradov, B.; Pataer, A.; Aisa, H. A. Recent developments regarding the use of thieno[2,3-d]pyrimidin-4-one derivatives in medicinal chemistry, with a focus on their synthesis and anticancer properties. Eur. J. Med. Chem. 2015, 102, 552–573. View Source

Antimicrobial Activity: Class-Level Evidence for Benzothienopyrimidine Scaffold

Seven synthetic tetrahydrobenzothieno-fused pyrimidine derivatives were investigated for antibacterial and antifungal activities, with growth inhibition compared against ampicillin and nystatin standards [1]. In a related thiazolinyl-tetrahydrobenzothienopyrimidin-4-one series, certain derivatives exhibited antifungal activity higher than nystatin with MIC values nearly equal to the reference drug [2]. While the specific compound 95211-45-3 was not tested in these studies, the 2-phenyl-7-methyl substitution pattern combines structural features (C2-aryl and 7-alkyl) common to active antimicrobial analogs in the class [1].

Antimicrobial screen

Class-level inference

Class MIC range 31.25–125 μg/mL reported against S. aureus, B. subtilis, E. coli and fungal strains

Supports antimicrobial screening context

CAS 95211-45-3 not directly tested in published screens

Evidence Dimension	Antimicrobial activity of tetrahydrobenzothienopyrimidine derivatives
Target Compound Data	Not directly tested in published antimicrobial screens. Contains 2-phenyl and 7-methyl substitutions consistent with antimicrobial SAR patterns observed in the class.
Comparator Or Baseline	Class reference compounds: 6b and 6c showed IZ = 21 mm, MIC = 62.5–125 μg/mL against S. aureus; certain thiazolinyl-fused analogs showed antifungal activity exceeding nystatin.
Quantified Difference	Cannot quantify for target compound; class demonstrates MIC values in the 31.25–125 μg/mL range against tested bacterial and fungal strains.
Conditions	In vitro antimicrobial screening against Bacillus subtilis, B. megaterium, Staphylococcus aureus, Salmonella typhi, Escherichia coli, and fungal species

Why This Matters

The compound represents a scaffold with demonstrated antimicrobial potential; procurement for antimicrobial screening is supported by class-level precedence.

• [1] Bhuiyan, M. M. H.; Fakruddin, M. Short Communication: Screening of Fused Pyrimidines as Antimicrobial Agents: Inhibitory Activities of Some Tetrahydrobenzothieno-Pyrimidines. Pak. J. Sci. Ind. Res. 2021. View Source
• [2] Aboulwafa, O. M.; et al. Synthesis and antimicrobial activity of some thiazolinyl tetrahydrobenzo[b]thiophenes and thiazolinyl tetrahydrobenzothieno[2,3-d]pyrimidin-4-ones. Farmaco 1992, 47 (5), 631–642. PMID: 1388604. View Source

Anticancer Activity Against MCF-7 Breast Cancer: Class-Level Urea Derivative Potency

Novel tetrahydrobenzothieno[2,3-d]pyrimidine urea derivatives were evaluated against the MCF-7 breast cancer cell line using a fragment-based design strategy. Three compounds (9c, 9d, and 11b) exhibited 1.03- to 1.5-fold more potent anticancer activity than doxorubicin . The urea-bearing derivatives share the tetrahydrobenzothieno[2,3-d]pyrimidine-4-one core scaffold with compound 95211-45-3, confirming that this core is compatible with potent anticancer activity. Compound 5d in a related 5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one series achieved an IC50 of 19.0 μmol/L against KB human tumor cells [1].

Cytotoxicity context

Class-level inference

Urea analog series: 1.03–1.5× reported MCF-7 response vs doxorubicin; related core IC50 ~19 μM (KB cells)

Supports cytotoxicity endpoint review

Target compound not tested in cytotoxicity panels

Evidence Dimension	In vitro cytotoxicity against human cancer cell lines
Target Compound Data	Not directly tested in published anticancer cytotoxicity assays. Shares core scaffold with active urea derivatives.
Comparator Or Baseline	Urea derivatives 9c, 9d, 11b: 1.03–1.5× more potent than doxorubicin against MCF-7; Compound 5d: IC50 = 19.0 μmol/L against KB cells.
Quantified Difference	Class demonstrates sub-20 μM IC50 and doxorubicin-comparable potency; no direct data for CAS 95211-45-3.
Conditions	MTT assay against MCF-7 breast cancer cells and KB human tumor cell lines

Why This Matters

The core scaffold is validated for anticancer drug discovery; the 2-phenyl derivative serves as a strategic intermediate for synthesizing urea, thiourea, or other functionalized anticancer analogs.

• [1] Wang, H.; Guo, S.; Hu, Y.; Zeng, X.; Yang, G. Synthesis and Antitumor Activity of Some Novel 5,6,7,8-Tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one Derivatives. Chin. J. Org. Chem. 2015, 35, 1075–1080. Compound 5d: IC50 = 19.0 μmol/L against KB cells. View Source

Best Research and Industrial Application Scenarios for 5,6,7,8-Tetrahydro-7-methyl-2-phenyl-(1)benzothieno(2,3-d)pyrimidin-4(1H)-one (CAS 95211-45-3)

FGFR1-Targeted Anticancer Lead Optimization and SAR Expansion

The 2-phenyl substitution pattern aligns with the SAR finding that C-2 aromatic groups enhance FGFR1 inhibitory potency [1]. This compound can serve as a scaffold for further derivatization (e.g., introducing substituents on the phenyl ring or modifying the 7-methyl group) to optimize kinase selectivity and cellular potency. The related compound C9 showed cell-cycle arrest at G2 phase and dose-dependent inhibition of FGFR1, PLCγ1, and ERK phosphorylation [1], establishing the pathway relevance for this chemotype.

Synthesis of Urea- and Thiourea-Bearing Anticancer Hybrid Molecules

The tetrahydrobenzothieno[2,3-d]pyrimidin-4-one core is a validated starting point for urea derivatives that have demonstrated doxorubicin-comparable or superior potency against MCF-7 breast cancer cells . The 2-phenyl-7-methyl substitution provides a lipophilic baseline (XLogP3 = 4) suitable for further functionalization at the C-3 or C-2 positions without exceeding drug-like logP thresholds [2].

Positional Isomer Reference Standard for Analytical Method Development

The compound is one of three structurally confirmed positional isomers (7-methyl, 5-methyl, and 6-methyl) cataloged in the DrugFuture toxicity database [3]. This makes it suitable as an analytical reference standard for HPLC, LC-MS, or NMR method development aimed at resolving regioisomeric mixtures in synthetic batches. Its unique InChI Key (BXLKPLDFHGMOBF-UHFFFAOYSA-N) provides unambiguous digital identity for cheminformatics workflows [2].

Antimicrobial Screening as a Benzothienopyrimidine Scaffold Representative

Given the demonstrated antibacterial and antifungal activity of tetrahydrobenzothienopyrimidine derivatives against Gram-positive and Gram-negative bacteria as well as fungal species [4], this compound can be included in antimicrobial screening panels. The 2-phenyl group may enhance membrane penetration relative to less lipophilic analogs, potentially broadening the antimicrobial spectrum.

Application

Selection Property

Validation Focus

FGFR1 kinase inhibition research

C2-aryl SAR alignment with reported FGFR1 chemotype

FGFR1 pathway endpoint context

Urea/thiourea hybrid synthesis studies

Core scaffold reactivity at C-3 and C-2 positions

Cytotoxicity endpoint review

Positional isomer reference standard

Regioisomeric identity profile and InChI Key confirmation

Analytical method context

Antimicrobial screening studies

Benzothienopyrimidine scaffold precedent

MIC endpoint review

• [1] Wang, X.; Chen, D.; Yu, S.; et al. Synthesis and Evaluation of Biological and Antitumor Activities of Tetrahydrobenzothieno[2,3-d]Pyrimidine Derivatives as Novel Inhibitors of FGFR1. Chem. Biol. Drug Des. 2016, 87 (4), 499–507. View Source
• [2] PubChem. Compound Summary for CID 3109203. XLogP3: 4; InChI Key: BXLKPLDFHGMOBF-UHFFFAOYSA-N. View Source
• [3] DrugFuture. Chemical Toxicity Database: positional isomers of (1)Benzothieno(2,3-d)pyrimidin-4(1H)-one, 5,6,7,8-tetrahydro-methyl-2-phenyl- series. View Source
• [4] Bhuiyan, M. M. H.; Fakruddin, M. Screening of Fused Pyrimidines as Antimicrobial Agents: Inhibitory Activities of Some Tetrahydrobenzothieno-Pyrimidines. Pak. J. Sci. Ind. Res. 2021. View Source